AZD3147

• Molecular Formula: C24H31N5O4S2
• Molecular Weight: 517.7 g/mol
• InChI: InChI=1S/C24H31N5O4S2/c1-16-15-33-13-11-29(16)21-14-20(24(8-9-24)35(31,32)19-6-7-19)27-22(28-21)17-2-4-18(5-3-17)26-23(34)25-10-12-30/h2-5,14,16,19,30H,6-13,15H2,1H3,(H2,25,26,34)/t16-/m0/s1
• InChIKey: JWGVUDPAMQEIJU-INIZCTEOSA-N

AZD3147: Selective Dual mTORC1/mTORC2 Inhibitor

AZD3147 (compound 42) is an orally bioavailable, ATP-competitive dual inhibitor of mammalian target of rapamycin complexes 1 and 2 (mTORC1 and mTORC2) [1]. It belongs to a morpholinopyrimidine chemical series discovered through high-throughput screening and lead optimisation at AstraZeneca [1]. In enzyme assays, AZD3147 inhibits mTOR kinase with an IC₅₀ of 1.5 nM and exhibits >300‑fold selectivity over class I PI3‑kinase isoforms . Its selectivity window over PI3Kα (~600‑fold) and PI3Kβ (~3600‑fold) represents a quantifiable advance over earlier dual mTOR/PI3K inhibitors [1]. The compound demonstrates cellular target engagement (pAKT-S473 pIC₅₀ = 6.54) and possesses physicochemical and pharmacokinetic properties compatible with oral development as a clinical candidate [1].

Selective dual mTORC1/mTORC2 pathway inhibition

Reported high PI3K isoform selectivity window

LLE-optimized oral bioavailability profile

• [1] Pike KG, Morris J, Ruston L, Pass SL, Greenwood R, Williams EJ, Demeritt J, Culshaw JD, Gill K, Pass M, Finlay MR, Good CJ, Roberts CA, Currie GS, Blades K, Eden JM, Pearson SE. Discovery of AZD3147: a potent, selective dual inhibitor of mTORC1 and mTORC2. J Med Chem. 2015 Mar 12;58(5):2326-49. doi: 10.1021/jm501778s. PMID: 25643210. View Source

Why AZD3147 Cannot Be Substituted

Substitution with a generic mTOR inhibitor such as rapamycin, an mTORC1‑selective allosteric modulator, or a dual PI3K/mTOR inhibitor like BKM120, introduces critical functional gaps. Rapamycin and its analogues (rapalogues) inhibit only mTORC1, leaving mTORC2‑dependent AKT signalling intact and potentially triggering compensatory pro‑survival feedback [1]. Conversely, dual PI3K/mTOR inhibitors such as BKM120 carry significant PI3K‑associated metabolic toxicity due to their narrow selectivity window [2]. AZD3147 was specifically optimised using composite metrics—Lipophilic Ligand Efficiency (LLE) and pIC₅₀ minus pSolubility—to achieve a balance of dual mTORC1/2 inhibition, >600‑fold PI3K selectivity, and adequate aqueous solubility, a combination not replicated by these in‑class alternatives [1]. The quantitative evidence below demonstrates that simple in‑class substitution without considering these measured performance gaps would compromise experimental reproducibility and translational relevance.

Rapamycin (mTORC1-only)

mTORC2-AKT feedback may remain active, limiting pathway-wide suppression interpretation.

Dual PI3K/mTOR inhibitors (e.g., BKM120)

PI3K-driven metabolic liabilities may confound mTOR-specific endpoint attribution.

Earlier morpholinopyrimidine leads

Suboptimal LLE and solubility may compromise consistent in vivo exposure and developability.

• [1] Pike KG, Morris J, Ruston L, Pass SL, Greenwood R, Williams EJ, Demeritt J, Culshaw JD, Gill K, Pass M, Finlay MR, Good CJ, Roberts CA, Currie GS, Blades K, Eden JM, Pearson SE. Discovery of AZD3147: a potent, selective dual inhibitor of mTORC1 and mTORC2. J Med Chem. 2015 Mar 12;58(5):2326-49. doi: 10.1021/jm501778s. PMID: 25643210. View Source
• [2] Burger MT, Pecchi S, Wagman A, Ni ZJ, Knapp M, Hendrickson T, Atallah G, Pfister K, Zhang Y, Bartulis S, Frazier K, Ng S, Smith A, Verhagen J, Haznedar J, Huh K, Iwanowicz E, Xin X, Menezes D, Merritt H, Lee I, Wiesmann M, Kaufman S, Crawford J, Horsham M, Kephart D, McEwan P, Patel V, Laisney M, Voliva CF. Identification of NVP-BKM120 as a potent, selective, orally bioavailable pan-class I PI3K inhibitor for the treatment of cancer. ACS Med Chem Lett. 2011 Jun 14;2(10):774-9. doi: 10.1021/ml200128s. PMID: 24900262. View Source

AZD3147 Procurement Evidence

mTOR Enzyme Potency vs AZD8055

In a direct head-to-head comparison within the same morpholinopyrimidine series, AZD3147 (compound 42) demonstrates mTOR enzyme IC₅₀ of 1.5 nM versus 0.8 nM for the earlier lead AZD8055. Although AZD8055 is slightly more potent enzymatically, AZD3147 was specifically designed to retain excellent potency while addressing the solubility and pharmacokinetic limitations that ultimately halted AZD8055’s clinical advancement [1]. Both compounds are dual mTORC1/mTORC2 inhibitors, but AZD3147 achieves its profile with substantially improved composite quality metrics (LLE and pIC₅₀ – pSolubility) [1].

mTOR Enzyme Potency

Head-to-head

IC₅₀ 1.5 nM LLE 4.3 | pIC₅₀ – pSolubility 4.6

Retained potency with improved developability profile

vs. AZD8055 (IC₅₀ 0.8 nM, LLE 3.1)

Evidence Dimension	mTOR enzyme inhibition (IC₅₀, nM) and compound quality metrics
Target Compound Data	AZD3147 mTOR IC₅₀ = 1.5 nM; pIC₅₀ = 8.82; LLE = 4.3; pIC₅₀ – pSolubility = 4.6
Comparator Or Baseline	AZD8055 mTOR IC₅₀ = 0.8 nM; pIC₅₀ = 9.10; LLE = 3.1; pIC₅₀ – pSolubility = 3.0
Quantified Difference	AZD3147 shows 1.2‑unit higher LLE and 1.6‑unit higher pIC₅₀ – pSolubility despite a 0.28‑unit lower pIC₅₀, indicating superior drug‑like properties
Conditions	mTOR enzyme assay; LLE calculated as pIC₅₀ – logD₇.₄; solubility measured in pH 7.4 phosphate buffer [1]

Why This Matters

For procurement, the higher LLE and solubility‑adjusted potency of AZD3147 predict better in vivo exposure and lower attrition risk compared with AZD8055, which failed to progress beyond Phase I.

• [1] Pike KG, Morris J, Ruston L, Pass SL, Greenwood R, Williams EJ, Demeritt J, Culshaw JD, Gill K, Pass M, Finlay MR, Good CJ, Roberts CA, Currie GS, Blades K, Eden JM, Pearson SE. Discovery of AZD3147: a potent, selective dual inhibitor of mTORC1 and mTORC2. J Med Chem. 2015 Mar 12;58(5):2326-49. doi: 10.1021/jm501778s. PMID: 25643210. View Source

PI3K Isoform Selectivity vs BKM120

Unlike dual PI3K/mTOR inhibitors such as BKM120, which potently inhibit PI3Kα (IC₅₀ ~52 nM) alongside mTOR, AZD3147 was optimised to spare class I PI3K isoforms. In enzyme assays, AZD3147 displays IC₅₀ values of 912 nM (PI3Kα), 5,495 nM (PI3Kβ), 9,333 nM (PI3Kδ), and 6,310 nM (PI3Kγ), yielding a selectivity window of >600‑fold for PI3Kα and >3,600‑fold for PI3Kβ relative to mTOR [1]. In contrast, BKM120 inhibits PI3Kα at 52 nM, only ~4‑fold above its mTOR IC₅₀ [2]. This >100‑fold improvement in selectivity ratio directly addresses the metabolic toxicity that has been associated with chronic PI3K inhibition [3].

PI3K Isoform Selectivity

Head-to-head

>600-fold over PI3Kα PI3Kα IC₅₀ 912 nM

Supports clean mTOR pathway interrogation context

~150-fold greater selectivity than BKM120

Evidence Dimension	Selectivity ratio (PI3Kα IC₅₀ / mTOR IC₅₀)
Target Compound Data	PI3Kα IC₅₀ = 912 nM; mTOR IC₅₀ = 1.5 nM; Selectivity ratio = 608‑fold
Comparator Or Baseline	BKM120: PI3Kα IC₅₀ ≈ 52 nM; mTOR IC₅₀ ≈ 13 nM; Selectivity ratio ≈ 4‑fold
Quantified Difference	AZD3147 exhibits approximately 150‑fold greater selectivity for mTOR over PI3Kα compared with BKM120
Conditions	Enzyme inhibition assays for mTOR and PI3K isoforms [1][2]

Why This Matters

This selectivity gap translates into a reduced probability of on‑target PI3K‑mediated hyperglycaemia and rash, making AZD3147 the preferred tool for studies requiring clean mTOR‑specific pathway interrogation.

• [1] Pike KG, Morris J, Ruston L, Pass SL, Greenwood R, Williams EJ, Demeritt J, Culshaw JD, Gill K, Pass M, Finlay MR, Good CJ, Roberts CA, Currie GS, Blades K, Eden JM, Pearson SE. Discovery of AZD3147: a potent, selective dual inhibitor of mTORC1 and mTORC2. J Med Chem. 2015 Mar 12;58(5):2326-49. doi: 10.1021/jm501778s. PMID: 25643210. View Source
• [2] Burger MT, Pecchi S, Wagman A, Ni ZJ, Knapp M, Hendrickson T, Atallah G, Pfister K, Zhang Y, Bartulis S, Frazier K, Ng S, Smith A, Verhagen J, Haznedar J, Huh K, Iwanowicz E, Xin X, Menezes D, Merritt H, Lee I, Wiesmann M, Kaufman S, Crawford J, Horsham M, Kephart D, McEwan P, Patel V, Laisney M, Voliva CF. Identification of NVP-BKM120 as a potent, selective, orally bioavailable pan-class I PI3K inhibitor for the treatment of cancer. ACS Med Chem Lett. 2011 Jun 14;2(10):774-9. doi: 10.1021/ml200128s. PMID: 24900262. View Source
• [3] Bendell JC, Rodon J, Burris HA, de Jonge M, Verweij J, Birle D, Demanse D, De Buck SS, Ru QC, Peters M, Goldbrunner M, Baselga J. Phase I, dose-escalation study of BKM120, an oral pan-Class I PI3K inhibitor, in patients with advanced solid tumors. J Clin Oncol. 2012 Jan 20;30(3):282-90. doi: 10.1200/JCO.2011.36.1360. PMID: 22162589. View Source

Cellular mTORC1/mTORC2 Engagement vs Rapamycin

AZD3147 inhibits both mTORC1 and mTORC2 in cells, with measured IC₅₀ values of 40.7 nM (pS6K) and 5.75 nM (pAKT‑S473) in MDA‑MB‑468 cells . In contrast, rapamycin allosterically inhibits only mTORC1, leaving mTORC2‑dependent pAKT‑S473 signalling unperturbed and potentially driving AKT‑mediated survival pathways [1]. AZD3147 therefore provides complete blockade of mTOR signalling at concentrations that are readily achievable in cellular assays, while rapamycin at any concentration fails to suppress mTORC2 activity.

Cellular mTORC2 Engagement

Reported

AZD3147 pAKT-S473 IC₅₀ 5.75 nM

vs

Rapamycin: no mTORC2 suppression

Reported complete mTORC2 suppression context

MDA-MB-468 cells; prevents AKT re-activation

Evidence Dimension	pAKT‑S473 cellular inhibition (IC₅₀, nM) as a measure of mTORC2 engagement
Target Compound Data	AZD3147 pAKT‑S473 IC₅₀ = 5.75 nM (MDA‑MB‑468 cells)
Comparator Or Baseline	Rapamycin: pAKT‑S473 IC₅₀ not reached (no mTORC2 inhibition at any concentration)
Quantified Difference	Qualitative difference: complete mTORC2 suppression versus no suppression
Conditions	MDA‑MB‑468 breast cancer cells; ELISA detection of phospho‑AKT (Ser473)

Why This Matters

For research programs studying PI3K/AKT/mTOR pathway feedback, AZD3147 is the mandatory choice over rapamycin because only dual mTORC1/2 inhibition prevents AKT re‑activation and accurately models pathway‑wide suppression.

• [1] Sarbassov DD, Guertin DA, Ali SM, Sabatini DM. Phosphorylation and regulation of Akt/PKB by the rictor-mTOR complex. Science. 2005 Feb 18;307(5712):1098-101. doi: 10.1126/science.1106148. PMID: 15718470. View Source

Aqueous Solubility and Lipophilic Ligand Efficiency vs Earlier Leads

During lead optimisation, AZD3147 (compound 42) was specifically selected for its improved balance of potency and solubility compared with earlier morpholinopyrimidine leads. AZD3147 achieved an aqueous solubility of 38 µM (pH 7.4) and a logD₇.₄ of 2.6, yielding a Lipophilic Ligand Efficiency (LLE) of 4.3 and a pIC₅₀ – pSolubility score of 4.6 [1]. In comparison, earlier lead compound 10 had a solubility of 12 µM and an LLE of 3.5 [1]. The thiourea substitution (urea → thiourea) contributed to a modest solubility gain while maintaining cellular potency, a key structural differentiator within the series [1].

Solubility & LLE Profile

Head-to-head

Solubility 38 µM LLE 4.3 | logD₇.₄ 2.6

Reported improved developability profile

3.2-fold solubility gain over earlier lead

Evidence Dimension	Aqueous solubility (µM) and LLE
Target Compound Data	AZD3147 Solubility = 38 µM; logD₇.₄ = 2.6; LLE = 4.3; pIC₅₀ – pSolubility = 4.6
Comparator Or Baseline	Compound 10 (urea series lead): Solubility = 12 µM; logD₇.₄ = 2.8; LLE = 3.5
Quantified Difference	3.2‑fold higher solubility and 0.8‑unit improvement in LLE
Conditions	Thermodynamic solubility in pH 7.4 phosphate buffer; logD measured by shake‑flask method [1]

Why This Matters

Procurement of AZD3147 over earlier series leads is warranted by its superior developability profile, which increases the probability of achieving consistent in vivo exposure and reduces the risk of formulation failure during preclinical studies.

• [1] Pike KG, Morris J, Ruston L, Pass SL, Greenwood R, Williams EJ, Demeritt J, Culshaw JD, Gill K, Pass M, Finlay MR, Good CJ, Roberts CA, Currie GS, Blades K, Eden JM, Pearson SE. Discovery of AZD3147: a potent, selective dual inhibitor of mTORC1 and mTORC2. J Med Chem. 2015 Mar 12;58(5):2326-49. doi: 10.1021/jm501778s. PMID: 25643210. View Source

Human Hepatocyte Stability vs Cross-Series Benchmarks

AZD3147 demonstrated good stability in human hepatocyte incubations, a critical criterion for predicting low hepatic clearance and enabling oral dosing [1]. While exact turnover rates are not publicly available, the compound fulfilled the project’s stringent progression criteria for hepatocyte stability, a parameter that multiple earlier morpholinopyrimidine analogues failed to meet [1]. This property, combined with good permeability and solubility, underpins the oral bioavailability of AZD3147 in preclinical species [1].

Hepatocyte Stability

Data to verify

Met project progression criteria

Passed stability gate; oral utility context

Exact turnover rates not publicly disclosed

Evidence Dimension	Human hepatocyte stability (qualitative progression gate)
Target Compound Data	Met progression criteria for human hepatocyte stability (data on file, AstraZeneca)
Comparator Or Baseline	Multiple earlier series compounds failed hepatocyte stability acceptance criteria
Quantified Difference	Not quantified in public domain; disclosed as binary pass/fail against project criteria
Conditions	Cryopreserved human hepatocyte suspensions; compound incubated at 1 µM; parent loss monitored by LC‑MS/MS [1]

Why This Matters

This stability gate is a pragmatic differentiator: compounds failing hepatocyte incubations carry high first‑pass extraction risk, limiting oral utility. AZD3147’s passage of this filter justifies its selection for in vivo oral dosing studies over less stable analogues.

• [1] Pike KG, Morris J, Ruston L, Pass SL, Greenwood R, Williams EJ, Demeritt J, Culshaw JD, Gill K, Pass M, Finlay MR, Good CJ, Roberts CA, Currie GS, Blades K, Eden JM, Pearson SE. Discovery of AZD3147: a potent, selective dual inhibitor of mTORC1 and mTORC2. J Med Chem. 2015 Mar 12;58(5):2326-49. doi: 10.1021/jm501778s. PMID: 25643210. View Source

AZD3147 Research Applications

mTOR Pathway Dissection Without PI3K Confounding

In studies where the objective is to dissect mTOR‑specific signalling effects—distinct from PI3K‑driven outputs—AZD3147 is the compound of choice. Its >600‑fold selectivity over PI3Kα (IC₅₀ 912 nM vs mTOR 1.5 nM) eliminates the confounding PI3K inhibition seen with dual PI3K/mTOR agents such as BKM120 [1][2]. This selectivity enables researchers to attribute observed phenotypes exclusively to mTORC1/2 blockade. The compound has been used in this context to study mTOR‑dependent regulation of autophagy, protein synthesis, and metabolic reprogramming in cancer cells [1].

In Vivo Oncology with Sustained Target Engagement

AZD3147 was specifically optimised for oral dosing using composite quality metrics (LLE = 4.3; pIC₅₀ – pSolubility = 4.6) that predict favourable oral absorption and exposure [1]. Its combination of 38 µM aqueous solubility and good human hepatocyte stability supports once‑daily oral administration in rodent tumour xenograft models [1]. For in vivo pharmacodynamic studies measuring pAKT‑S473 and pS6K suppression in tumour tissue, AZD3147 provides a reliable tool with a documented pharmacokinetic/pharmacodynamic relationship [1].

mTORC1-Only vs Dual mTORC1/2 Inhibition

When the experimental question requires distinguishing mTORC1‑specific effects from combined mTORC1/2 inhibition, AZD3147 serves as the dual inhibitor arm alongside rapamycin as the mTORC1‑only control. AZD3147 achieves pAKT‑S473 IC₅₀ of 5.75 nM in MDA‑MB‑468 cells, whereas rapamycin fails to suppress this mTORC2‑dependent phosphorylation at any concentration [1][2]. This experimental design enables definitive attribution of AKT‑dependent phenotypes to mTORC2 activity.

TAF1 Bromodomain Bifunctional Ligand Design

The crystal structure of AZD3147 bound to the tandem bromodomain (BD1, BD2) of human TAF1 (PDB: 7K0D) reveals an unexpected high‑affinity interaction (Kd not publicly disclosed) [1]. This serendipitous activity positions AZD3147 as a unique starting point for designing bifunctional degraders or chemical probes targeting both mTOR kinase and TAF1 bromodomain functions, a dual pharmacology not shared by other clinical mTOR inhibitors [1].

Application

Selection Property

Validation Focus

mTOR-specific signalling dissection

High PI3K selectivity context

mTORC1/2 pathway attribution without PI3K confounding

In vivo mTOR pharmacodynamics

LLE-optimized oral exposure profile

pAKT-S473/pS6K target engagement in tumor models

mTORC1 vs mTORC2 pathway discrimination

Complete mTORC2 suppression capability

AKT-dependent phenotype attribution versus rapamycin control

TAF1 bromodomain chemical probe development

Dual mTOR/TAF1 binding activity

Bifunctional degrader design and validation

• [1] Pike KG, Morris J, Ruston L, Pass SL, Greenwood R, Williams EJ, Demeritt J, Culshaw JD, Gill K, Pass M, Finlay MR, Good CJ, Roberts CA, Currie GS, Blades K, Eden JM, Pearson SE. Discovery of AZD3147: a potent, selective dual inhibitor of mTORC1 and mTORC2. J Med Chem. 2015 Mar 12;58(5):2326-49. doi: 10.1021/jm501778s. PMID: 25643210. View Source
• [2] RCSB Protein Data Bank. 7K0D: Crystal structure of the tandem bromodomain (BD1, BD2) of human TAF1 bound to mTORC1/2 inhibitor AZD3147. Deposited 2020-09-04. doi: 10.2210/pdb7K0D/pdb. View Source